Cas no 526196-97-4 (1H-Pyrrole-2,5-dithiol)
1H-Pyrrole-2,5-dithiol structure
Product Name:1H-Pyrrole-2,5-dithiol
CAS No:526196-97-4
MF:C4H5NS2
MW:131.21919798851
CID:4020986
PubChem ID:53800758
Update Time:2025-04-22
1H-Pyrrole-2,5-dithiol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-dithiol
- SCHEMBL21803706
- 526196-97-4
- DTXSID201314391
-
- Inchi： 1S/C4H5NS2/c6-3-1-2-4(7)5-3/h1-2,5-7H
- InChI Key： FIGBDOLWJKOSBQ-UHFFFAOYSA-N
- SMILES： SC1=CC=C(N1)S
Computed Properties
- Exact Mass: 130.98634151Da
- Monoisotopic Mass: 130.98634151Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.8Ų
1H-Pyrrole-2,5-dithiol Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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